Cas no 919286-65-0 ((6R)-6-(hydroxymethyl)morpholin-3-one)

(6R)-6-(hydroxymethyl)morpholin-3-one structure
919286-65-0 structure
Product Name:(6R)-6-(hydroxymethyl)morpholin-3-one
CAS No:919286-65-0
MF:C5H9NO3
MW:131.129861593246
MDL:MFCD09260719
CID:764944
PubChem ID:34179996
Update Time:2024-12-09

(6R)-6-(hydroxymethyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

    • (R)-6-(Hydroxymethyl)morpholin-3-one
    • (R )-6-HYDROXYMETHYL-MORPHOLIN-3-ONE
    • 3-Morpholinone, 6-(hydroxymethyl)-, (6R)-
    • (6R)-6-(Hydroxymethyl)-3-morpholinone (ACI)
    • (6R)-6-(Hydroxymethyl)morpholin-3-one
    • SCHEMBL617664
    • AKOS006329742
    • DB-328002
    • CS-0183833
    • MFCD09260719
    • (R)-6-Hydroxymethyl-morpholin-3-one
    • DTXSID00653095
    • P10704
    • (R)-6-Hydroxymethyl-morpholin-3-one97%
    • EN300-2987045
    • 919286-65-0
    • DMELBDGPDOJCTC-SCSAIBSYSA-N
    • (6R)-6-(hydroxymethyl)morpholin-3-one
    • MDL： MFCD09260719
    • Inchi： 1S/C5H9NO3/c7-2-4-1-6-5(8)3-9-4/h4,7H,1-3H2,(H,6,8)/t4-/m1/s1
    • InChI Key： DMELBDGPDOJCTC-SCSAIBSYSA-N
    • SMILES： C([C@@H]1OCC(=O)NC1)O

Computed Properties

  • Exact Mass: 131.058243149g/mol
  • Monoisotopic Mass: 131.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 58.6Ų

(6R)-6-(hydroxymethyl)morpholin-3-one Security Information

(6R)-6-(hydroxymethyl)morpholin-3-one Pricemore >>

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(6R)-6-(hydroxymethyl)morpholin-3-one Production Method

Production Method 1

919286-64-9 919286-64-9
919286-65-0 919286-65-0
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ;  1 h, 30 °C; 1 h, 30 °C
1.2 Reagents: Water Solvents: Methanol ;  15 min, 30 °C
Reference
Quinazoline derivatives as inhibitors of menin and MLL interaction and their preparation
, World Intellectual Property Organization, , ,

Production Method 2

919286-64-9 919286-64-9
919286-65-0 919286-65-0
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: 2-Methyl-2-butanol ;  rt; 1 h, rt
1.2 Reagents: Acetic acid ;  pH 3 - 4
Reference
Morpholine derivative, and pharmaceutical composition and use thereof
, World Intellectual Property Organization, , ,

Production Method 3

616-30-8 616-30-8
919286-65-0 919286-65-0
Reaction Conditions
Reference
Aminopiperidines and related compounds a MCH modulators and their preparation, pharmaceutical compositions and use in the treatment of metabolic, feeding and sexual disorders
, World Intellectual Property Organization, , ,

Production Method 4

919286-64-9 919286-64-9
919286-65-0 919286-65-0
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: 2-Methyl-2-butanol ;  1 h, rt; 1 h, rt
Reference
Preparation of N-(2-benzofuranyl)-L-leucine derivatives as cysteine protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 5

919286-64-9 919286-64-9
919286-65-0 919286-65-0
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: 2-Methyl-2-butanol ;  2 h, rt; 1 h, rt
1.2 Reagents: Methanol ;  20 min, rt
Reference
Preparation of quinazoline derivatives as inhibitors of protein tyrosine kinase
, China, , ,

Production Method 6

919286-64-9 919286-64-9
919286-65-0 919286-65-0
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: 2-Methyl-2-butanol ;  2 h, rt; 1 h, rt
Reference
Pyrazin-2-yl-pyridin-2-yl-amine and pyrazin-2-yl-pyrimidin-4-yl-amine compounds, their preparation, and their use as CHK1 kinase inhibitors for treating proliferative diseases
, World Intellectual Property Organization, , ,

(6R)-6-(hydroxymethyl)morpholin-3-one Raw materials

(6R)-6-(hydroxymethyl)morpholin-3-one Preparation Products

(6R)-6-(hydroxymethyl)morpholin-3-one Related Literature

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